Cas no 1499331-77-9 (3-Methoxypyridine-2,5-diamine)

• Product Name: 3-Methoxypyridine-2,5-diamine
• CAS No: 1499331-77-9
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 4727378
• PubChem ID: 67475107
• Update Time: 2025-10-29

3-Methoxypyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 3-methoxypyridine-2,5-diamine
• 2,5-Diamino-3-methoxypyridine
• FCH2469481
• AX8277449
• 3-Methoxypyridine-2,5-diamine

• Inchi： 1S/C6H9N3O/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,7H2,1H3,(H2,8,9)
• InChI Key： HBSBEOPIISHIRX-UHFFFAOYSA-N
• SMILES： O(C)C1C(N)=NC=C(C=1)N

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2
• XLogP3: -0.2

Additional information on 3-Methoxypyridine-2,5-diamine

Comprehensive Overview of 3-Methoxypyridine-2,5-diamine (CAS No. 1499331-77-9): Properties, Applications, and Research Insights

3-Methoxypyridine-2,5-diamine (CAS No. 1499331-77-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. This pyridine derivative features a methoxy group at the 3-position and amino groups at the 2- and 5-positions, making it a versatile intermediate for synthesizing heterocyclic compounds. Its molecular formula, C₆H₉N₃O, and precise chemical structure have attracted attention for applications in drug discovery and material science.

Recent studies highlight the compound’s role in developing kinase inhibitors and antioxidant agents, aligning with the growing demand for targeted therapies in oncology and neurodegenerative diseases. Researchers are particularly interested in its electron-rich aromatic system, which facilitates interactions with biological targets. The compound’s solubility in polar solvents like ethanol and DMSO further enhances its utility in laboratory settings.

From an industrial perspective, 3-Methoxypyridine-2,5-diamine is explored as a building block for advanced polymers and ligands in catalysis. Its stability under moderate conditions makes it suitable for scalable synthesis. Environmental considerations are also addressed, with studies focusing on green chemistry approaches to minimize waste during production.

Common queries related to this compound include: "synthesis of 3-Methoxypyridine-2,5-diamine", "CAS 1499331-77-9 applications", and "safety profile of pyridine derivatives". These reflect user interest in both practical applications and theoretical underpinnings. Analytical techniques like HPLC and NMR are frequently employed to characterize its purity, a topic often searched by quality control professionals.

Innovations in computational chemistry have enabled predictive modeling of 3-Methoxypyridine-2,5-diamine’s reactivity, addressing another hot topic: AI-driven drug design. This synergy between experimental and theoretical research underscores the compound’s relevance in modern science. For suppliers and manufacturers, ensuring high-purity grades (>98%) remains critical to meet industry standards.

In summary, 3-Methoxypyridine-2,5-diamine (CAS No. 1499331-77-9) exemplifies the intersection of medicinal chemistry and industrial innovation. Its multifaceted applications—from pharmaceuticals to materials—position it as a compound of sustained interest, driven by evolving research trends and technological advancements.